2-Hydrazinyl-5-phenylpyrazine

• CAS No.: 88066-70-0
• Molecular Formula: C10H10N4
• Molecular Weight: 186.21 g/mol
• IUPAC Name: (5-phenylpyrazin-2-yl)hydrazine
• InChI: InChI=1S/C10H10N4/c11-14-10-7-12-9(6-13-10)8-4-2-1-3-5-8/h1-7H,11H2,(H,13,14)
• InChI Key: MHTNEGXFDFQNIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(C=N2)NN

Description

2-Hydrazinyl-5-phenylpyrazine is a useful research compound. Its molecular formula is C10H10N4 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1.0 g. of 2-chloro-5-phenylpyrazine, m.p. 98°-99° C., 5.0 ml. of pyridine and 5.0 ml. of hydrazine hydrate is heated at reflux for 1.5 hours. The solution is cooled, and 20 ml. of water is added. The colorless crystalline product is collected and air dried. The crude product is recrystallized from aqueous ethanol to yield 0.35 g. of the product of the example as colorless needles, m.p. 128°-130° C.